3-ethoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-ethoxy-N-[(3-methylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C17H18N2O2S/c1-3-21-15-9-5-7-13(11-15)16(20)19-17(22)18-14-8-4-6-12(2)10-14/h4-11H,3H2,1-2H3,(H2,18,19,20,22)
• InChI Key: HCAUFUQQPBGKTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=CC(=C2)C
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

3-ethoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a valuable tool for studying various biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of 3-ethoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to a variety of biochemical and physiological effects, depending on the specific enzyme or protein being targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-ethoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide are varied and depend on the specific application of the compound. Some of the effects that have been observed include changes in enzyme activity, alterations in cellular signaling pathways, and changes in gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ethoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide in lab experiments is its relatively simple synthesis method. This makes it easy to obtain and use in a variety of applications. However, the compound does have some limitations, including its potential toxicity and the fact that it may not be effective in all experimental systems.

Future Directions

There are many potential future directions for research involving 3-ethoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide. Some possible areas of investigation include the development of new synthetic methods for the compound, the identification of new applications for the compound in scientific research, and the exploration of its potential as a therapeutic agent for various diseases and conditions.
Conclusion:
In conclusion, 3-ethoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide is a valuable tool for scientific research due to its unique structure and properties. Its relatively simple synthesis method and wide range of applications make it a valuable asset in many different fields of study. As research continues, it is likely that new applications and uses for this compound will be discovered, further expanding our understanding of the biochemical and physiological processes that govern life.

Synthesis Methods

The synthesis of 3-ethoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide involves the reaction of 3-methylbenzenamine with carbon disulfide to form 3-methylthiosemicarbazide. This intermediate is then reacted with ethyl chloroformate to form the final product. The synthesis of this compound is relatively straightforward and can be performed using standard laboratory techniques.

Scientific Research Applications

3-ethoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide has been used in a variety of scientific research applications. One of the most common uses of this compound is as a tool for studying the mechanism of action of various enzymes and proteins. It has also been used to investigate the biochemical and physiological effects of certain compounds on living organisms.